Cas no 40431-45-6 (2-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole-8-carboxylic Acid Hydrochloride)

• Product Name: 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole-8-carboxylic Acid Hydrochloride
• CAS No: 40431-45-6
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD01690519
• CID: 1067627
• PubChem ID: 218281
• Update Time: 2025-06-30

2-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole-8-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]-indole-8-carboxylic acid hydrochloride
• 1,2,3,4-Tetrahydro-2-methyl-5H-pyrido(4,3-b)indole-8-carboxylic acid hydrochloride
• 2,3,4,5-tetrahydro-2-methyl-monohydrochloride
• 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-8-carbonsaeure, Hydrochlorid
• 2-methyl-2,3,4,5-tetrahydro-1h-pyrido[4,3-b]indole-8-carboxylic acid hydrochloride(1:1)
• 5H-Pyrido(4,3-b)indole-8-carboxylic acid, 1,2,3,4-tetrahydro-2-methyl-, hydrochloride
• AC1L54DI
• AC1Q3E7H
• AR-1E3430
• CTK4I30
• 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-8-carboxylic acid hydrochloride
• SR-01000161919
• SR-01000161919-1
• AKOS015846515
• EN300-222121
• DTXSID50193451
• 2-methyl-1,3,4,5-tetrahydropyrido[4,3-b]indole-8-carboxylic acid;hydrochloride
• 8-Carboxy-2-methyl-1,2,3,4-tetrahydro-gamma-carboline hydrochloride
• ALBB-006496
• 2-methyl-1H,3H,4H,5H-pyrido[4,3-b]indole-8-carboxylic acid hydrochloride
• F74782
• 2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-8-carboxylicacidhydrochloride
• 40431-45-6
• MFCD01690519
• AMY31820
• 2-METHYL-1H,2H,3H,4H,5H-PYRIDO[4,3-B]INDOLE-8-CARBOXYLIC ACID HYDROCHLORIDE
• 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole-8-carboxylic Acid Hydrochloride

• MDL： MFCD01690519
• Inchi： 1S/C13H14N2O2.ClH/c1-15-5-4-12-10(7-15)9-6-8(13(16)17)2-3-11(9)14-12;/h2-3,6,14H,4-5,7H2,1H3,(H,16,17);1H
• InChI Key： ULUFFFPURQWXJJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2=C(C=1)C1CN(C)CCC=1N2)=O

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 452.6±40.0 °C at 760 mmHg
• Flash Point: 227.5±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole-8-carboxylic Acid Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole-8-carboxylic Acid Hydrochloride

Recent Advances in the Study of 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-8-carboxylic Acid Hydrochloride (CAS: 40431-45-6)

The compound 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-8-carboxylic Acid Hydrochloride (CAS: 40431-45-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its unique pyridoindole scaffold, has been the subject of numerous studies aimed at exploring its pharmacological properties and therapeutic potential. Recent research has focused on its synthesis, structural modifications, and biological activities, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers have developed novel synthetic routes to optimize the yield and purity of 40431-45-6, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric hydrogenation. These advancements have not only improved the scalability of production but also enabled the exploration of structural analogs with potentially superior pharmacological profiles.

In terms of biological activity, recent studies have highlighted the compound's affinity for various neurotransmitter receptors, including serotonin and dopamine receptors. This has spurred interest in its potential application for treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Preliminary in vitro and in vivo studies have demonstrated promising results, with the compound exhibiting moderate to high binding affinity and selectivity for specific receptor subtypes. However, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

Another notable development is the exploration of 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-8-carboxylic Acid Hydrochloride as a building block for the design of multifunctional ligands. By incorporating this scaffold into larger molecular frameworks, researchers aim to develop compounds with dual or triple modes of action, targeting multiple pathways involved in complex diseases. This approach has shown potential in addressing challenges such as drug resistance and limited efficacy in monotherapy regimens.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Recent efforts have focused on prodrug strategies and formulation technologies to enhance the compound's drug-like properties and improve its therapeutic index.

In conclusion, 2-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-8-carboxylic Acid Hydrochloride (CAS: 40431-45-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future drug development efforts. The compound's versatility and unique structural features make it a valuable tool for addressing unmet medical needs in CNS disorders and beyond.